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Compound of Interest

Compound Name: L-galactopyranose

Cat. No.: B7797501 Get Quote

This guide provides an in-depth look at the fundamental physicochemical properties of L-
galactopyranose, a monosaccharide of interest to researchers and professionals in the fields

of biochemistry and drug development.

Core Molecular Data
L-galactopyranose is a hexose sugar, an enantiomer of the more common D-

galactopyranose. Its core molecular attributes are fundamental to its chemical behavior and

interaction in biological systems.

The molecular formula for L-galactopyranose is C6H12O6.[1][2][3][4][5] This formula indicates

that each molecule is composed of six carbon atoms, twelve hydrogen atoms, and six oxygen

atoms. The molecular weight of L-galactopyranose is approximately 180.16 g/mol .[1][3][4][5]

Property Value Source

Molecular Formula C6H12O6 [1][2][3][4][5]

Molar Mass 180.16 g/mol [1][3][4][5]

Exact Mass 180.06338810 Da [2][3]

Molecular Structure Visualization
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The relationship between the elemental components of L-galactopyranose can be

represented in a hierarchical diagram, illustrating the composition of the molecule from its

constituent atoms.
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Caption: Hierarchical representation of the elemental composition of L-galactopyranose.

This document is intended for informational purposes for a technical audience. The

experimental protocols for determining molecular weight, such as mass spectrometry, are

standardized and not detailed herein. For specific applications and advanced analytical data,

further consultation of chemical databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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